Cas no 159146-01-7 (Docosahexaenoic Acid-d5 Ethyl Ester)

Docosahexaenoic Acid-d5 Ethyl Ester (DHA-d5 ethyl ester) is a deuterium-labeled analog of docosahexaenoic acid (DHA), a crucial omega-3 fatty acid with significant roles in neurological and cardiovascular health. The incorporation of five deuterium atoms (d5) enhances its utility as a stable isotope-labeled internal standard in mass spectrometry-based lipidomic and metabolic studies. This compound exhibits high chemical purity (>98%) and isotopic enrichment, ensuring accurate quantification and traceability in analytical applications. Its ethyl ester form improves solubility in organic solvents, facilitating sample preparation. DHA-d5 ethyl ester is widely employed in pharmacokinetic research, biomarker validation, and metabolic pathway analysis, providing reliable data for lipid metabolism studies. The deuterium labeling minimizes interference with endogenous DHA, making it ideal for precise isotopic dilution assays.

Docosahexaenoic Acid-d5 Ethyl Ester structure

159146-01-7 structure

Product Name:Docosahexaenoic Acid-d5 Ethyl Ester

CAS No:159146-01-7

MF:C₂₄H₃₆O₂

MW:361.572256088257

CID:1063532

Update Time:2025-07-02

Docosahexaenoic Acid-d5 Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- Docosahexaenoic Acid-d5 Ethyl Ester
- ITNKVODZACVXDS-GVBMUUOISA-N
- (all-Z)-4,7,10,13,16,19-Docosahexaenoic-21,21,22,22,22-d5 acid ethyl ester
- Inchi： 1S/C24H36O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26-4-2/h12-23H,3-11H2,1-2H3/b13-12+,15-14+,17-16+,19-18+,21-20+,23-22+/i19D,20D,21D,22D,23D
- InChI Key： TYLNXKAVUJJPMU-MVCPWBNSSA-N
- SMILES： O(C(/C(/[2H])=C(\[2H])/C(/[2H])=C(\[2H])/C(/[2H])=C/C=C/C=C/C=C/CCCCCCCCC)=O)CC

Docosahexaenoic Acid-d5 Ethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D494507-5mg	Docosahexaenoic Acid-d5 Ethyl Ester	159146-01-7		5mg	$ 12462.00	2023-09-07
MedChemExpress	HY-107343S1-100μg	Docosahexaenoic acid ethyl ester-d	159146-01-7		100μg	￥2376	2025-04-16